Cas no 54152-21-5 (3-Azabicyclo[3.2.0]heptane, 3-(2-chloro-1-oxopropyl)- (9CI))

3-Azabicyclo[3.2.0]heptane, 3-(2-chloro-1-oxopropyl)- (9CI) structure
54152-21-5 structure
Product Name:3-Azabicyclo[3.2.0]heptane, 3-(2-chloro-1-oxopropyl)- (9CI)
CAS No:54152-21-5
MF:C9H14ClNO
MW:187.666561603546
CID:1020186
PubChem ID:45080869
Update Time:2025-04-20

3-Azabicyclo[3.2.0]heptane, 3-(2-chloro-1-oxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.2.0]heptane, 3-(2-chloro-1-oxopropyl)- (9CI)
    • 1-(3-azabicyclo[3.2.0]heptan-3-yl)-2-chloropropan-1-one
    • DB-324471
    • 3-AZABICYCLO[3.2.0]HEPTANE, 3-(2-CHLORO-1-OXOPROPYL)-
    • 54152-21-5
    • DTXSID30664154
    • Inchi: 1S/C9H14ClNO/c1-6(10)9(12)11-4-7-2-3-8(7)5-11/h6-8H,2-5H2,1H3
    • InChI Key: YOACFLBKSROWDK-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N1CC2CCC2C1)=O

Computed Properties

  • Exact Mass: 187.0763918g/mol
  • Monoisotopic Mass: 187.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 20.3Ų
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